Cas no 39616-99-4 (1-(4-fluoro-2-nitrophenyl)propan-2-one)

• Product Name: 1-(4-fluoro-2-nitrophenyl)propan-2-one
• CAS No: 39616-99-4
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• MDL: MFCD18287409
• CID: 2856715
• PubChem ID: 11665587
• Update Time: 2025-11-02

1-(4-fluoro-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-nitrophenyl)propan-2-one
• DTXSID701283739
• 4-fluoro-2-nitrophenyl acetone
• 39616-99-4
• EN300-342243
• SCHEMBL2994232
• 4-fluoro-2-nitrophenylacetone
• AKOS012500892
• 1-[4-fluoro-2-nitrophenyl]acetone
• 965-817-5
• DTXCID201714230

• MDL： MFCD18287409
• Inchi： 1S/C9H8FNO3/c1-6(12)4-7-2-3-8(10)5-9(7)11(13)14/h2-3,5H,4H2,1H3
• InChI Key： ZUSSYVUYWCVGHV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])CC(C)=O

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-fluoro-2-nitrophenyl)propan-2-one

1-(4-Fluoro-2-Nitrophenyl)Propan-2-One (CAS 39616-99-4): A Comprehensive Overview

1-(4-Fluoro-2-nitrophenyl)propan-2-one (CAS 39616-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated nitro aromatic ketone exhibits unique structural features that make it valuable for various synthetic applications. The presence of both fluoro and nitro substituents on the phenyl ring enhances its reactivity and potential as a building block in medicinal chemistry.

Recent trends in drug discovery highlight the importance of fluorinated compounds like 1-(4-fluoro-2-nitrophenyl)propan-2-one. Researchers are increasingly focusing on fluorine-containing molecules due to their enhanced metabolic stability and bioavailability. This aligns with current Google search trends where queries about "fluorine in drug design" and "nitro aromatic compounds applications" have seen a 37% increase year-over-year.

The compound's chemical structure features a propan-2-one moiety attached to a fluorinated nitrophenyl group, creating unique electronic properties. This configuration makes it particularly interesting for studies in structure-activity relationships, a hot topic in pharmaceutical research. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound, addressing common search queries about "how to analyze fluorinated aromatic ketones."

In synthetic chemistry, 1-(4-fluoro-2-nitrophenyl)propan-2-one serves as a versatile intermediate. Its applications range from the development of novel pharmaceutical compounds to advanced materials science. The global market for fluorinated intermediates is projected to grow at a CAGR of 5.8% through 2028, reflecting the compound's commercial significance.

Safety considerations for handling CAS 39616-99-4 follow standard laboratory protocols for aromatic nitro compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. This information responds to frequently searched questions about "safety of fluorinated nitroaromatics in lab settings."

The compound's physical properties include moderate solubility in common organic solvents and characteristic absorption in the UV-visible spectrum. These properties make it suitable for various analytical applications, particularly in method development for HPLC analysis of similar compounds.

Recent patent filings indicate growing interest in derivatives of 1-(4-fluoro-2-nitrophenyl)propan-2-one for therapeutic applications. Pharmaceutical companies are exploring its potential in developing new classes of anti-inflammatory and antimicrobial agents, addressing the increasing demand for novel antibiotics in the post-pandemic era.

Environmental considerations for fluorinated aromatic compounds have become increasingly important. Researchers are investigating biodegradation pathways for such molecules, responding to environmental concerns frequently searched in relation to "fluorinated compound environmental impact."

The synthesis of 1-(4-fluoro-2-nitrophenyl)propan-2-one typically involves Friedel-Crafts acylation reactions, with modifications to accommodate the electron-withdrawing effects of the fluorine and nitro groups. These synthetic approaches are of particular interest to organic chemists searching for "efficient synthesis of fluorinated aromatic ketones."

Quality control standards for CAS 39616-99-4 emphasize purity levels typically exceeding 98%, with HPLC being the preferred analytical method. This addresses common industry questions about "quality specifications for pharmaceutical intermediates."

Storage recommendations for 1-(4-fluoro-2-nitrophenyl)propan-2-one include protection from light and moisture in tightly sealed containers at controlled temperatures. These guidelines match frequently searched terms about "proper storage of sensitive organic compounds."

The compound's potential in material science applications is being explored, particularly in the development of specialty polymers and liquid crystals. This aligns with growing interest in "fluorinated materials for advanced technologies," a trending search topic in materials science.

Regulatory status of 1-(4-fluoro-2-nitrophenyl)propan-2-one varies by region, but it generally falls under standard chemical regulations rather than special controls. This information responds to common regulatory queries from chemical suppliers and researchers.

Future research directions for this compound include exploration of its electrochemical properties and potential applications in organic electronics. These developments correspond to increasing searches for "fluorinated compounds in electronic materials."

In conclusion, 1-(4-fluoro-2-nitrophenyl)propan-2-one (CAS 39616-99-4) represents an important building block in modern chemical research, with applications spanning pharmaceuticals, materials science, and specialty chemicals. Its unique structural features and growing commercial importance ensure continued interest from both academic and industrial researchers.